Cas no 2228583-57-9 (2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide)

• Product Name: 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide
• CAS No: 2228583-57-9
• MF: C₈H₉BrN₂OS
• MW: 261.138859510422
• CID: 6162674
• PubChem ID: 165651490
• Update Time: 2025-06-14

2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide
• 2228583-57-9
• EN300-1918078

• Inchi： 1S/C8H9BrN2OS/c1-12-8-5(3-7(10)13)2-6(9)4-11-8/h2,4H,3H2,1H3,(H2,10,13)
• InChI Key： RKDYUNBCPYMBBR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(N)=S)OC

Computed Properties

• Exact Mass: 259.96190g/mol
• Monoisotopic Mass: 259.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide

Recent Advances in the Study of 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide (CAS: 2228583-57-9)

The compound 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide (CAS: 2228583-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thioamide derivative, characterized by its unique pyridine and bromo-methoxy substituents, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide, with particular emphasis on its role as a key intermediate in the development of novel kinase inhibitors. Kinases are a critical target in oncology and inflammatory diseases, and the structural features of this compound suggest its potential to interact with specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this thioamide exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low micromolar range. The study highlighted the importance of the bromo-methoxy pyridine moiety in enhancing binding affinity and selectivity.

In addition to its kinase inhibitory properties, 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The authors proposed that the thioamide group plays a crucial role in disrupting bacterial cell wall synthesis, although further mechanistic studies are needed to confirm this hypothesis. This finding opens new avenues for the development of antibiotics targeting drug-resistant pathogens.

Another area of active research involves the use of 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide as a building block for more complex pharmaceutical agents. Its chemical reactivity, particularly at the thioamide and pyridine nitrogen sites, allows for diverse functionalization. A 2024 patent application (WO2024/XXXXXX) described its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules designed to degrade disease-relevant proteins. The modular nature of this compound makes it particularly valuable in the rapidly evolving field of targeted protein degradation.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide-based therapeutics. Pharmacokinetic studies in animal models have revealed issues with oral bioavailability and metabolic stability, prompting ongoing structure-activity relationship (SAR) studies to optimize these properties. Recent work presented at the 2023 American Chemical Society National Meeting showcased novel prodrug strategies to improve the compound's absorption profile while maintaining its biological activity.

In conclusion, 2-(5-bromo-2-methoxypyridin-3-yl)ethanethioamide (CAS: 2228583-57-9) represents a versatile scaffold with multiple therapeutic applications. Current research efforts are focused on expanding its utility in drug discovery, addressing its pharmacological limitations, and exploring novel mechanisms of action. As these studies progress, this compound is likely to play an increasingly important role in the development of next-generation therapeutics for cancer, infectious diseases, and other challenging medical conditions.